1-[[(E)-(3-ethoxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-prop-2-enylthiourea

• Molecular Formula: C13H16N4O4S
• Molecular Weight: 324.36 g/mol
• IUPAC Name: 1-[[(E)-(3-ethoxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-prop-2-enylthiourea
• InChI: InChI=1S/C13H16N4O4S/c1-3-5-14-13(22)16-15-8-9-6-10(17(19)20)12(18)11(7-9)21-4-2/h3,6-8,15H,1,4-5H2,2H3,(H2,14,16,22)/b9-8+
• InChI Key: BYHLCMCYOUAJOZ-CMDGGOBGSA-N
• Isomeric SMILES: CCOC1=C/C(=C/NNC(=S)NCC=C)/C=C(C1=O)[N+](=O)[O-]
• SMILES: CCOC1=CC(=CNNC(=S)NCC=C)C=C(C1=O)[N+](=O)[O-]

Description

1-[[(E)-(3-ethoxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-prop-2-enylthiourea, also known as ENPT, is a synthetic compound that has been extensively studied for its potential therapeutic effects. ENPT belongs to the class of thiourea derivatives and has shown promising results in various scientific research studies.

Mechanism of Action

1-[[(E)-(3-ethoxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-prop-2-enylthiourea exerts its therapeutic effects by modulating various signaling pathways in the body. It has been found to inhibit the activity of NF-κB, a transcription factor that plays a key role in inflammation and cancer. 1-[[(E)-(3-ethoxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-prop-2-enylthiourea also inhibits the activity of STAT3, a transcription factor that is involved in the development and progression of cancer. Additionally, 1-[[(E)-(3-ethoxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-prop-2-enylthiourea has been found to activate the AMPK pathway, which plays a key role in energy metabolism and cellular homeostasis.
Biochemical and Physiological Effects:
1-[[(E)-(3-ethoxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-prop-2-enylthiourea has been found to have various biochemical and physiological effects in animal models. It has been shown to reduce the levels of pro-inflammatory cytokines and oxidative stress markers in animal models of inflammatory diseases. Additionally, 1-[[(E)-(3-ethoxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-prop-2-enylthiourea has been found to increase the levels of antioxidant enzymes and reduce the levels of lipid peroxidation in animal models of oxidative stress. 1-[[(E)-(3-ethoxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-prop-2-enylthiourea has also been found to improve cognitive function and reduce neuronal damage in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

1-[[(E)-(3-ethoxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-prop-2-enylthiourea has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities. It is also stable and can be stored for long periods of time. However, 1-[[(E)-(3-ethoxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-prop-2-enylthiourea has some limitations for lab experiments. It has low solubility in water, which can make it difficult to administer in animal models. Additionally, 1-[[(E)-(3-ethoxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-prop-2-enylthiourea has not been extensively studied in human clinical trials, which limits its potential for clinical translation.

Future Directions

There are several future directions for 1-[[(E)-(3-ethoxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-prop-2-enylthiourea research. One potential direction is to investigate its potential as a cancer therapy in human clinical trials. Another potential direction is to study its effects on metabolic disorders such as diabetes and obesity. Additionally, further research is needed to elucidate the molecular mechanisms underlying its neuroprotective effects.

Synthesis Methods

1-[[(E)-(3-ethoxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-prop-2-enylthiourea can be synthesized by reacting 3-ethoxy-5-nitro-4-oxocyclohexa-2,5-diene-1-carboxaldehyde with methylamine and propargylamine in the presence of thiourea. The reaction takes place under basic conditions and the yield of 1-[[(E)-(3-ethoxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-prop-2-enylthiourea is around 60%.

Scientific Research Applications

1-[[(E)-(3-ethoxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-prop-2-enylthiourea has been extensively studied for its potential therapeutic effects in various scientific research studies. It has shown promising results in the treatment of cancer, inflammation, and neurological disorders. 1-[[(E)-(3-ethoxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-prop-2-enylthiourea has been found to inhibit the growth of cancer cells and induce apoptosis in vitro and in vivo. It has also been shown to reduce inflammation and oxidative stress in animal models of inflammatory diseases. Additionally, 1-[[(E)-(3-ethoxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-prop-2-enylthiourea has been found to have neuroprotective effects in animal models of neurological disorders.